Cas no 102556-66-1 (9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl-)

9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl- structure
102556-66-1 structure
Product Name:9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl-
CAS No:102556-66-1
MF:C22H25NS
MW:335.505604505539
CID:174287
PubChem ID:24846998
Update Time:2025-04-19

9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthene-9-propanamine,N,N-di-2-propen-1-yl-
    • Thioxanthene-9-propylamine,N,N-diallyl- (6CI)
    • N,N-bis(prop-2-enyl)-3-(9H-thioxanthen-9-yl)propan-1-amine
    • 102556-66-1
    • DTXSID00145268
    • N,N-Diallylthioxanthene-9-propylamine
    • Thioxanthene-9-propylamine, N,N-diallyl-
    • BRN 1323118
    • Inchi: 1S/C22H25NS/c1-3-15-23(16-4-2)17-9-12-18-19-10-5-7-13-21(19)24-22-14-8-6-11-20(18)22/h3-8,10-11,13-14,18H,1-2,9,12,15-17H2
    • InChI Key: ZKYISPQBFDDFJG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2C=CC=CC1=2)CCCN(CC=C)CC=C

Computed Properties

  • Exact Mass: 335.170771g/mol
  • Monoisotopic Mass: 335.170771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 335.5g/mol
  • XLogP3: 5.8
  • Topological Polar Surface Area: 28.5Ų

Experimental Properties

  • PSA: 28.54000
  • LogP: 5.73730
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